![molecular formula C16H16O2 B6397265 2-(4-Ethylphenyl)-6-methylbenzoic acid, 95% CAS No. 1261947-14-1](/img/structure/B6397265.png)
2-(4-Ethylphenyl)-6-methylbenzoic acid, 95%
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Overview
Description
2-(4-Ethylphenyl)-6-methylbenzoic acid (2-EP-6-MBA) is an organic compound belonging to the class of aromatic compounds. It is a white crystalline solid with a melting point of 80-81°C and a boiling point of 339-341°C. This compound has a wide range of applications in the scientific community and is used in the synthesis of various organic compounds. It has been used in the synthesis of drugs, pesticides, and other industrial materials.
Scientific Research Applications
2-(4-Ethylphenyl)-6-methylbenzoic acid, 95% has a wide range of applications in the scientific research community. It has been used in the synthesis of drugs, pesticides, and other industrial materials. It has also been used as a starting material for the synthesis of other organic compounds, such as 2-ethyl-5-methylbenzoic acid, 2-ethyl-4-methylbenzoic acid, and 4-ethylbenzoic acid. Additionally, 2-(4-Ethylphenyl)-6-methylbenzoic acid, 95% has been used in the synthesis of biologically active compounds, such as the antifungal agent, ketoconazole.
Mechanism of Action
The mechanism of action of 2-(4-Ethylphenyl)-6-methylbenzoic acid, 95% is not fully understood. It is believed that the compound acts as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins. Inhibition of COX-2 leads to reduced inflammation, pain, and fever. Additionally, 2-(4-Ethylphenyl)-6-methylbenzoic acid, 95% has been found to have antioxidant activity, which may be beneficial in the prevention of certain diseases.
Biochemical and Physiological Effects
2-(4-Ethylphenyl)-6-methylbenzoic acid, 95% has been found to have a number of biochemical and physiological effects. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), leading to reduced inflammation, pain, and fever. Additionally, it has been found to have antioxidant activity, which may be beneficial in the prevention of certain diseases. Furthermore, 2-(4-Ethylphenyl)-6-methylbenzoic acid, 95% has been found to have an anti-tumor effect, as well as an anti-inflammatory effect.
Advantages and Limitations for Lab Experiments
2-(4-Ethylphenyl)-6-methylbenzoic acid, 95% has several advantages and limitations when used in lab experiments. One of the main advantages is its low cost and availability. Additionally, it is relatively easy to synthesize and is stable in a wide range of temperatures and pH levels. However, it has a few limitations, such as its low solubility in water and its tendency to react with other compounds.
Future Directions
There are a number of potential future directions for 2-(4-Ethylphenyl)-6-methylbenzoic acid, 95%. One potential direction is to further explore its potential as an inhibitor of cyclooxygenase-2 (COX-2). Additionally, further research could be done on its antioxidant activity and its potential to act as an anti-tumor agent. Additionally, it could be explored as a starting material for the synthesis of other organic compounds. Finally, further research could be done on its potential to act as an anti-inflammatory agent.
Synthesis Methods
2-(4-Ethylphenyl)-6-methylbenzoic acid, 95% can be synthesized through several different methods. The most common method is the Friedel-Crafts alkylation of benzene, which involves the reaction of benzene with an alkyl halide in the presence of an aluminum chloride catalyst. This reaction yields 2-(4-Ethylphenyl)-6-methylbenzoic acid, 95% as a major product. Other methods of synthesis include the reaction of ethylbenzene with a Grignard reagent, the reaction of ethylbenzene with a nitrile, and the reaction of ethylbenzene with a sulfonamide.
properties
IUPAC Name |
2-(4-ethylphenyl)-6-methylbenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16O2/c1-3-12-7-9-13(10-8-12)14-6-4-5-11(2)15(14)16(17)18/h4-10H,3H2,1-2H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZROVYUPPXIMIEK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C2=CC=CC(=C2C(=O)O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70688970 |
Source
|
Record name | 4'-Ethyl-3-methyl[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70688970 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261947-14-1 |
Source
|
Record name | 4'-Ethyl-3-methyl[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70688970 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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